Cas no 1222456-82-7 (benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate)

• Product Name: benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
• CAS No: 1222456-82-7
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5690207
• PubChem ID: 124523410
• Update Time: 2025-10-31

benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
• MFCD31695809
• 1222456-82-7
• CS-0184903
• benzyl(2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
• P18156
• BS-43576
• benzyl (2S,5S)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-12-7-8-14(10-17)9-16(12)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3/t12-,14-/m0/s1
• InChI Key： NRBMSSRNBMTDSV-JSGCOSHPSA-N
• SMILES： OC[C@@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](C)CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate

Professional Introduction to Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate (CAS No: 1222456-82-7)

Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1222456-82-7, is a derivative of piperidine, a heterocyclic amine that serves as a fundamental structural motif in numerous bioactive molecules. The unique stereochemistry and functional groups present in this compound make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate features a chiral center at the 2-position and another at the 5-position of the piperidine ring, which contributes to its complex and intriguing pharmacological properties. The presence of a benzyl group and a hydroxymethyl group further enhances its potential as a pharmacophore. These structural elements are critical for modulating the compound's interactions with biological targets, making it an attractive subject for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in the development of novel piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds have been extensively studied for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The stereochemistry of these compounds plays a pivotal role in determining their efficacy and selectivity, which is why enantiomerically pure derivatives like Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate are highly sought after.

One of the most compelling aspects of Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate is its potential as a building block for more complex drug candidates. The combination of the hydroxymethyl group and the benzyl ester functionality provides multiple points for chemical modification, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This flexibility is crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate for further experimental validation. By leveraging these computational methods, scientists can accelerate the drug discovery process and bring new therapies to market more efficiently.

The synthesis of enantiomerically pure piperidine derivatives remains a challenging task due to the complexity of their stereochemistry. However, recent breakthroughs in asymmetric synthesis have made it possible to produce these compounds on a larger scale with high purity. Techniques such as chiral resolution and enzymatic resolution have been particularly effective in isolating the desired enantiomers. These advancements have opened new avenues for exploring the therapeutic potential of compounds like Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate.

In conclusion, Benzyl (2S,5S)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate (CAS No: 1222456-82-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a valuable candidate for further research in drug discovery. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for various diseases. The ongoing efforts to optimize its synthesis and explore its pharmacological properties highlight its promise as a future therapeutic agent.